![molecular formula C19H27ClN4O5 B1574347 HQK-1004](/img/no-structure.png)
HQK-1004
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
HQK-1004 is a bioactive chemical.
Scientific Research Applications
Fetal Globin Induction in Sickle Cell Disease
HQK-1004, also known as 2,2-dimethylbutyrate, has been explored for its potential in treating sickle cell disease. It acts as a fetal globin inducer, which is a significant area of interest for therapies targeting hemoglobinopathies like sickle cell disease. In a phase IIa study, HQK-1004 was evaluated for its ability to induce fetal hemoglobin (Hb F) and showed promising results (Kutlar et al., 2013). Another study, a double-blind, placebo-controlled phase II trial, focused on the efficacy and safety of HQK-1004 in sickle cell disease patients. It found increases in Hb F in some subjects, suggesting potential therapeutic benefits (Reid et al., 2014).
Use in Beta Thalassemia Intermedia
Research on HQK-1004 has extended to beta thalassemia intermedia, a condition lacking satisfactory therapy options. HQK-1004 was shown to be well-tolerated in clinical studies and demonstrated an ability to augment both hemoglobin F and total hemoglobin levels in patients, offering a new avenue for treatment (Fuchareon et al., 2010). A phase 2 trial further investigated HQK-1001, a variant of HQK-1004, in non-transfusion-dependent β-thalassemia, highlighting its potential in addressing the anemia characteristic of this condition (Kahale et al., 2013).
Potential HSV-TK Inducing Activity
Another intriguing application of HQK-1004 is its potential role as a herpes simplex virus thymidine kinase (HSV-TK) inducer. This application is relevant in the field of cancer research, where it could potentially activate antiviral prodrugs like ganciclovir, leading to the destruction of cancer cells infected with viruses (Definitions, 2020).
properties
Product Name |
HQK-1004 |
---|---|
Molecular Formula |
C19H27ClN4O5 |
Appearance |
Solid powder |
synonyms |
HQK1004; HQK 1004; HQK-1004; SCFA HQK1004; SCFA HQK 1004; SCFA HQK-1004; NONE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.